The geometry of the Antarctic-Phoenix Plate system, with the Antarctic Plate forming both the overriding plate and the conjugate to the subducting oceanic plate, allows quantification of slab age and convergence rate back to the Paleocene and direct comparison with the associated magmatic arc. New Ar-Ar data from Cape Melville (South Shetland Islands, SSI) and collated geochronology shows Antarctic arc magmatism ceased at ∼19 Ma. Since the Cretaceous, the arc front remained ∼100 km from the trench whilst its rear migrated trenchward at 6 km/Myr. South of the SSI, arc magmatism ceased ∼8–5 Myr prior to each ridge-trench collision, whilst on the SSI (where no collision occurred) the end of arc magmatism predates the end of subduction by ∼16 Myr. Despite the narrowing and successive cessation of the arc, geochemical and dyke orientation data shows the arc remained in a consistently transitional state of compressional continental arc and extensional backarc tectonics. Numerically relating slab age, convergence rate, and slab dip to the Antarctic-Phoenix Plate system, we conclude that the narrowing of the arc and the cessation of magmatism south of the SSI was primarily in response to the subduction of progressively younger oceanic crust, and secondarily to the decreasing convergence rate. Increased slab dip beneath the SSI migrated the final magmatism offshore. Comparable changes in the geometry and composition are observed on the Andean arc, suggesting slab age and convergence rate may affect magmatic arc geometry and composition in settings currently attributed to slab dip variation.

The Trans-Mexican Volcanic Belt is an active continental volcanic arc related to subduction along the Middle America trench. It is characterized by intra-arc extension resulting into several major arc-parallel active fault systems and tectonic basins. The Acambay graben, one of the largest of these basins, is located near Mexico City, in the central part of this province. In 1912, a M 6.9 earthquake ruptured the surface along the northern border of the graben together with at least two other faults. In this paper, we analyze the paleoseismic history of the southern border of the Acambay Graben, with new observations made in one natural outcrop and four paleoseismological trenches excavated across branches of the Venta de Bravo Fault at the site where it overlaps with the Pastores Fault. We present evidence of at least two paleo-earthquakes that occurred between 12,190 ± 175 and 5,822 ± 87 cal year BP and between 647 ± 77 and 250 cal year BP. On one of these branches, we estimate a minimum slip-rate value between 0.1 and 0.23 mm/year for the last 12 ka and a mean recurrence interval of 8.5 ± 3 ka. By considering several likely rupture lengths along the Venta de Bravo and Pastores faults, we calculated a maximum possible magnitude of Mw 7.01 ± 0.27. Finally, by correlating events recorded along different faults within the Acambay Graben, we discuss several possible rupture coalescent scenarios and related consequences for Mexico City.

The Sichuan basin, located adjacent to the eastern margin of the Tibetan Plateau, serves as an ideal marker for testing the extrusion process of the plateau. The basin is seismically active, with the strongest earthquake, the 2008 Mw 7.9 Wenchuan earthquake, occurring in the Longmen Shan range along its northwestern edge. A new regional compilation of focal mechanism solutions of earthquakes in and surrounding the basin reveals that a large fraction of the events have focal depths ranging between 8 and 25 km, corresponding to the crystalline basement of the basin. Seismic deformation involves right-lateral oblique reverse faults, mostly trending northeast–southwest, similar to the kinematics of the mainshock of the Wenchuan earthquake. Shallow earthquakes (3–8 km) suggest that some of the seismic faults rupturing the crystalline basement are growing toward the surface. To the southwest, the seismicity transitions to activity along the left-lateral Xianshuihe–Xiaojiang fault zone. The spatial relationship between these two sets of fault zones is consistent with a model in which the Sichuan basin responds to the southeast extrusion of the Chuan-Dian block at the southeast margin of the plateau by a counterclockwise bookshelf rotation of the crystalline basement. This deformation pattern initiated ∼4–2 Ma, as shown by the age of the Xiaojiang fault segment. The history of left-lateral movement along the Xianshuihe-Xiaojiang fault can be traced back to ∼12 Ma when the eastward growth of the Tibetan Plateau resulted in the shortening of both the Longmen Shan thrust belt and the sedimentary over the Sichuan basin.

Ephemeral subaerial salt diapirs are gravitationally unstable and vulnerable to climate and tectonic activity due to the rheology and incompressibility of rock salt. Quantifying the kinematics of subaerial salt and clarifying the role of tectonics, surface processes, and climate in reshaping the surface salt morphology provides an invaluable opportunity to explore the interactions between Earth’s spheres on a much shorter timescale. With diverse exposed salt diapirs and potential motions, the Kuqa fold-thrust belt (KFTB), NW China, represents an optimum natural laboratory to understand subaerial salt kinematics. Here, we integrated ascending and descending geometries of Sentinel-1 synthetic aperture radar images with optical remote sensing data, seismic profiles, digital elevation models, and meteorological records to explore the potential correlation between subaerial salt motions and geomorphic, tectonic, and climatic factors. Using the interferometric synthetic aperture radar technique, we observed a maximum of 25 mm/yr in vertical and 40 mm/yr in horizontal surface salt deformation in the KFTB from 2014 to 2020. Our findings demonstrate a gravity spreading dominant system, where topography exerts a primary control on the surface displacement patterns of salt structures, while weather variables influence deformation mainly by softening salt and facilitating gravity-driven salt flow.

The Tuva-Mongolia collage system comprises the Tuva Block (TVB) and the Mongolia Block (MOB), which are located in the eastern Central Asian Orogenic Belt (CAOB). The timing of amalgamation of the TVB and MOB is unclear. To address this, we conducted a combined geochronological and paleomagnetic study of the andesitic Member 1 of the Baoligaomiao Formation, in the southeastern MOB. The andesites have a U-Pb zircon age of 314.2 ± 1.7 Ma. A total of 65 paleomagnetic samples from 10 sites were subjected to stepwise thermal demagnetization and had stable magnetic signals. After removal of the low-temperature viscous components acquired in the recent geomagnetic field, stable high-temperature components (HTCs) were isolated from most samples. The HTCs passed the fold, conglomerate, and reversal tests, demonstrating their primary origins. Moreover, these andesites have averaged out paleosecular variations. The paleomagnetic pole for the MOB is located at 30.5°N/14.6°E (A95 = 7.4°) at ca. 314 Ma. Combining our new results with published late Paleozoic paleomagnetic poles for the MOB and TVB suggests that the two blocks were distant from each other during the Middle Devonian and merged into a single TVB-MOB by ca. 315 Ma. The Devonian-Carboniferous paleomagnetic, paleobiogeographic, and geological data indicate that the multiple microcontinents in the CAOB were separated by numerous ocean basins during the Middle Devonian. At ca. 315 Ma, the TVB-MOB, Kazakhstan, and Siberia were amalgamated to form a ribbon-like continent, which was associated with the evolution of the Mongol-Okhotsk Ocean.

Reinterpretation of the Organyà Basin, based on new detailed field observations and subsurface data, emphasizes the key contribution of Upper Triassic evaporites in the tectono-sedimentary evolution of the South-Central Pyrenees. Results are integrated in a 65-km long restored cross-section through the Serres Marginals, Montsec and eastern Organyà salt-related depocenters. The reconstructed part of the Jurassic–Cretaceous northern Iberian salt-rich rifted margin shows a template characterized by inherited Permo-Triassic basement normal faults and an initial salt thickness of 0.7 km to the south and 1.5 km to the north. The Organyà Basin is part of the South Pyrenean Diapiric Province, a large system of salt related depocenters and minibasins, that is limited to the north by the more than 120-km long Senterada salt wall complex separating the supra-salt and sub-salt domains in the Southern Pyrenees. Three main stages of diapiric activity are recognized along the northern Iberian margin from Asturias to the Eastern Pyrenees: a Jurassic early salt mobilization; a latest Jurassic–middle Albian main diapiric evolution associated with rifting; and a Campanian–Miocene diapiric reactivation during basin inversion that produced salt welds and thrust welds and translated the salt province some 60 km to the south.

It is unanimously acknowledged that the Corsica-Sardinia microplate rotated counterclockwise (CCW) by 40–50° between 21 and 15 Ma, synchronous with Liguro-Provençal Basin oceanic spreading. Conversely, 60–120° CCW rotations with respect to Europe from Sardinia (Permian dykes, volcanics and sediments, Mesozoic carbonates, and lower Eocene limestones) have been interpreted to be related to (a) late Permian intra-Pangea shear events, (b) Aptian Iberia rotation, and (c) Eocene Valais Ocean closure. We report paleomagnetic data from 31 red-bed sites from the mid-late Eocene (45–32 Ma) Cixerri Fm. exposed in SW Sardinia. Characteristic paleomagnetic directions from 25 dual polarity sites (240 samples) define an 86 ± 7° CCW rotation. We suggest that a S Sardinia block located NE of Balearic Islands rotated 30° CCW during the 30–21 Ma Liguro-Provençal rifting, and was decoupled from N Sardinia along the left-lateral Nuoro fault. After 21 Ma, Corsica-Sardinia underwent a drift-related 60° CCW rotation as a whole. A re-analysis of available paleomagnetic results shows that Permian data from N Sardinia-Corsica align with European directions considering a 60° CCW rotation, whereas Permian and mid Jurassic data from S Sardinia match European directions only after considering a ∼35° CCW Iberia rotation besides the 90° post-Eocene event. We suggest that S Sardinia was part of Iberia, and rotated CCW during both Aptian Iberia drift and Oligo-Miocene Liguro-Provençal opening. Our data, along with recent paleomagnetic results from Calabria, suggest that S Sardinia, Balearic Islands, Calabria, Peloritan, Kabylies, and Alboran were fragments of “Greater Iberia,” joined to Iberia before 30 Ma Liguro-Provençal rifting.

Precise studies of Quaternary extension rates across NS-trending normal faults in southern Tibet are important to understand the recent tectonic evolution of the high plateau. As one of the six main, southernmost Tibetan rifts, the ∼NS-trending Peiku Co-Gyirong rifts and intervening horst (PGR), co-involve the west-dipping Gyirong normal fault (GF) and the east-dipping Peiku Co normal faults (PKF). Using unmanned aerial vehicle (UAV) high-resolution topographic data, 14C dating of lake shorelines, and 10Be cosmogenic exposure dating of alluvial surfaces, we assess the offsets and constrain the ages of fans and lake level variations at four sites along these rift faults. Across the PKF's southern segment, our measurements at three sites are consistent with offsets of ∼4.7–6.5 m during the last ∼12.3 ka. Across the GF, a larger total offset of ∼8.5 m accrued since ∼10.4 ka. Using the average, exposed, 60° dip angle of the PKF implies a total Holocene EW extension rate of 0.72 ± 0.08 mm/yr across the PGR. Overall, our results are in keeping with published extension rates of ∼0.6–1.7 mm/yr across other southern Tibetan rifts, supporting the inference that the total, ≈EW, late Quaternary extension rate throughout southern Tibet is 9 ± 2 mm/yr. That there has been no surface faulting since at least ∼6.9 ka implies that the Gyirong County area, west of Peiku Co, may be at risk of Mw ≈ 6.9? event.

This study reports a rare case of failing incipient subduction found in the East Sea (Japan Sea), a back-arc basin in the western circum-Pacific, where an opposing pair of incipient-diffuse subduction margins competes to attain self-sustainability. Seismic reflection analysis of the post-4 Ma structural components around the western East Sea margin revealed three juxtaposed compressional neotectonic components: (a) the Ulleung Major Thrust, (b) the Ulleung Syncline, and (c) the East Korean Thrust Belt. The Ulleung Major Thrust, marked by the NS-elongated west-dipping reverse tri-shear zone along the continent–back-arc transition boundary, is interpreted as an embryonic subduction interface that began to guide the underthrust of the Ulleung back-arc crust below the Korean continental block. With the growth of the Ulleung Major Thrust, the crustal downbuckle on the western end of the Ulleung Basin became progressively asymmetric and formed the Ulleung Syncline, a proto-trench. Underthrusting of the Ulleung Basin crust induced regional uplift over the eastern Korean margin, accommodated by arrays of east-dipping thrust faults referred to as the East Korean Thrust Belt. The east-upward thrust movements formed NS-elongated thrust-bounded sedimentary basins, classified as piggyback basins. The subduction initiation on the western East Sea margin appears destined to fail, because a convergent proto-plate boundary is now nucleating on its opposing side. However, lines of evidence, such as marine terraces and frequent compressional earthquakes on Quaternary faults along the eastern Korean margin imply that the subduction initiation on the western East Sea is failing but has not yet failed.

Rocks exposed along both sides of the Smith Sound in Ellesmere Island and NW Greenland record the tectono-sedimentary evolution of the whole Phanerozoic, including two periods of mountain building—the Palaeozoic Ellesmerian Orogeny and the Palaeogene Eurekan Orogeny—and the formation of two major sedimentary basins, the Franklinian and the Sverdrup Basins. We used geo- and thermochronology and apatite chemistry data to unravel this evolution. Apatite fission track and (U-Th)/He dates vary strongly from >600 to <100 Ma. We present internally consistent thermal history models, which allow to explain the data variations by a unitized exhumation and burial history. Our models suggest that the cratonic areas were buried beneath a several km-thick succession of Franklinian Basin deposits. During the Ellesmerian Orogeny, the craton acted as sediment source, as also suggested by the composition of apatite and by U-Pb ages of zircon contained in Devonian foreland sediments. The Ellesmerian foreland was buried by up to 4–5 km thick strata on top of the preserved sedimentary rocks. During the Triassic, the Sverdrup Basin strongly widened and extended at least ∼370 km further toward the east, as compared with previous reconstructions of the basin based on the preservation of Triassic deposits. Thermal history modeling suggests Late Cretaceous to early Cenozoic reheating, which may be caused by deposition associated with the Eurekan Orogeny and/or enhanced heat flow associated with continental breakup. Our data also show that low-temperature thermochronology is not suitable for resolving potential strike-slip movements along the Wegener Fault.